Cas no 4053-42-3 (6-Methylquinoline 1-oxide)

6-Methylquinoline 1-oxide Properties

Names and Identifiers

• 6-Methylquinoline 1-oxide
• 6-chloroquinoline N-Oxide
• 6-methyl quinoline
• 6-Methylchinolin
• 6-Methyl-chinolin
• 6-Methyl-chinolin-1-oxid
• 6-methyl-Quinoline
• 6-methylquinoline N-oxide
• 6-methyl-quinoline N-oxide
• 6-methyl-quinoline-1-oxide
• 6-methylquinoline-N-oxide
• CCRIS 407
• EINECS 202-084-6
• FEMA No. 2744
• p-Toluquinoline
• Quinoline, 6-methyl-
• Tolliquinoline, p-
• SCHEMBL2798405
• 6-methyl-1-oxidoquinolin-1-ium
• 4053-42-3
• AKOS022182617
• NWQHPFQBRWNJBC-UHFFFAOYSA-N
• DB-359662
• +Expand

• InChIKey： NWQHPFQBRWNJBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-8-4-5-10-9(7-8)3-2-6-11(10)12/h2-7H,1H3
• SMILES： CC1=CC2=C(C=C1)[N+](=CC=C2)[O-]

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.068
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94